Cas no 155377-19-8 (ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate)

Ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical synthesis. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it a valuable intermediate for bioactive compounds. The ester functionality allows for further derivatization, enabling the introduction of diverse pharmacophores. This compound exhibits high purity and consistent reactivity, facilitating its use in heterocyclic chemistry and cross-coupling reactions. Its structural features contribute to improved binding affinity in target molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The compound is supplied under strict quality control to ensure reproducibility in research and industrial applications.

ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate structure

155377-19-8 structure

Product Name:ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate

CAS No:155377-19-8

MF:C₇H₇F₃N₂O₂

MW:208.137892007828

MDL:MFCD00052083

CID:65402

PubChem ID:24885663

Update Time:2025-05-27

ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(trifluoromethyl)pyrazole-4-carboxylate
- 3-(Trifluoromethyl)pyrazole-4-carboxylic acid ethyl ester
- Ethyl 3-trifluoromethyl-1H-pyrazole-4-carboxylate
- ethyl3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
- Ethyl 5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
- BUTTPARK 29\06-81
- Ethyl 3-(trifluoromethyl)pyrazole-4-c
- ETHYL 3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-
- Ethyl3-(trifluoromethyl)pyrazole-4-carboxylate97%
- Ethyl 3-(trifluoromethyl)pyrazole-4-carboxylate 97%
- ETHYL 3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLATE
- Ethyl3-trifluoromethyl-1H-pyrazole-4-carboxylate,97%
- Ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate 97%
- 3-(TRIFLUOROMETHYL)PYRAZOLE-4-CARBOXYLIC ACID, ETHYL ESTER
- 5-Trifluoromethyl-1H-pyrazole-4-carboxylic acid ethyl ester
- 3-Trifluoromethyl-1H-pyrazole-4-carboxylic acid ethyl ester
- FS-1167
- MLS000851468
- ethyl 3-trifluoromethylpyrazole-4-carboxylate
- DTXSID10344346
- CCG-53318
- ethyl-3-(trifluoromethyl)pyrazole-4-carboxylate
- Z959151560
- 155377-19-8
- BDBM14782
- EN300-73322
- MFCD00052083
- W-201402
- AMY4850
- SR-01000642487-1
- HMS552M19
- HY-34497
- E1024
- Ethyl 3- (trifluoromethyl)-1H-pyrazole-4-carboxylate, 97%
- ethyl 3-(trifluoromethyl)-2H-pyrazole-4-carboxylate
- Ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate #
- T9Y
- 3-(Trifluoromethyl)-1H-pyrazole-4-carboxylic acid ethyl ester
- SCHEMBL69229
- FT-0626004
- AKOS005072758
- A809637
- Pyrazole carboxylic ester 5
- HMS2809A16
- SMR000457911
- ethyl 3-(trifluoromethyl)-pyrazole-4-carboxylate
- 5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid ethyl ester
- Maybridge1_003979
- TD8156
- 1H-Pyrazole-4-carboxylic acid, 3-(trifluoromethyl)-, ethyl ester
- AKOS005257834
- FA-0246
- CS-D1709
- BRD-K43262899-001-10-3
- AC-4836
- 3-(trifluoromethyl)-4-ethyoxycarbonyl-1H-pyrazole
- CHEMBL1607482
- STL556214
- BBL102412
- ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
- MDL： MFCD00052083
- Inchi： 1S/C7H7F3N2O2/c1-2-14-6(13)4-3-11-12-5(4)7(8,9)10/h3H,2H2,1H3,(H,11,12)
- InChI Key： VYXIHSAEOXPAEY-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(=O)OCC)C=NN1)(F)F

Computed Properties

Exact Mass: 208.04600
Monoisotopic Mass: 208.045962
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: 1.4
Topological Polar Surface Area: 55

Experimental Properties

Color/Form: White crystalline powder
Density: 1.397
Melting Point: 143.0 to 147.0 deg-C
Boiling Point: 301.3±42.0 °C at 760 mmHg
Flash Point: 136.0±27.9 °C
Refractive Index: 1.57
PSA: 54.98000
LogP: 1.60520
Solubility: Insoluble in water

ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36/37/39
Hazardous Material Identification：
Safety Term：S22;S24/25
Risk Phrases：R36/37/38
Storage Condition：Store at 4°C,-4At ℃Store…Better

ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate Pricemore >>

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Fluorochem	008318-5g	Ethyl 3-(trifluoromethyl)pyrazole-4-carboxylate	155377-19-8	97%	5g	￡32.00	2022-03-01
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	E1024-5G	Ethyl 3-(Trifluoromethyl)pyrazole-4-carboxylate	155377-19-8	>98.0%(GC)	5g	¥1160.00	2024-04-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E123180-1g	ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate	155377-19-8	97%	1g	¥32.90	2023-09-03
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E123180-5g	ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate	155377-19-8	97%	5g	¥128.90	2023-09-03
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ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:155377-19-8)ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate

Order Number:A809637

Stock Status:in Stock

Quantity:25g/100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:51

Price ($):220.0/266.0

Email:sales@amadischem.com

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